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Compound of Interest

1-(4-Methoxyphenyl)-2-
Compound Name:
methylpropan-1-one

Cat. No.: B045805

An In-depth Examination of its Physicochemical Properties, Safety, Handling, and Synthetic
Relevance

Prepared for researchers, scientists, and drug development professionals, this guide provides
a detailed technical overview of p-Methoxyisobutyrophenone (CAS No. 2040-20-2). This
document synthesizes critical data regarding its chemical identity, properties, and, most
importantly, its material safety, to ensure its informed and safe application in the laboratory and
in the development of novel therapeutics.

Chemical Identity and Physicochemical Properties

p-Methoxyisobutyrophenone, also known by its IUPAC name 1-(4-methoxyphenyl)-2-
methylpropan-1-one, is an aromatic ketone. Its structure features a methoxy-substituted
phenyl ring attached to an isobutyryl group. This compound is a light yellow oil at room
temperature and possesses a distinct set of physicochemical properties crucial for its
application in organic synthesis and medicinal chemistry.[1]

A summary of its key properties is presented in the table below:
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Property Value Source
CAS Number 2040-20-2 [11[2]
Molecular Formula C11H1402 [2]
Molecular Weight 178.23 g/mol [2]
Appearance Light Yellow Oil [1]
Boiling Point 270-281.5 °C [2]
Density ~1.0 g/cm?3 [2]
Flash Point 119.4 °C [2]
Storage Temperature 2-8°C (Refrigerator) [1]

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), p-Methoxyisobutyrophenone is classified with the following hazards:

 Signal Word: Warning[2]
e Hazard Statements:

o H315: Causes skin irritation.[2]

o H319: Causes serious eye irritation.[2]

o H335: May cause respiratory irritation.[2]
e GHS Pictogram:

o GHSO07: Exclamation Mark[2]

This classification underscores the necessity for appropriate personal protective equipment and
handling procedures to mitigate the risk of exposure.
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Safe Handling and Storage Protocols

The safe handling and storage of p-Methoxyisobutyrophenone are paramount to ensure
laboratory safety and maintain the integrity of the compound.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when working with this chemical. The following
diagram outlines the recommended PPE:
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Figure 1: Recommended Personal Protective Equipment for handling p-
Methoxyisobutyrophenone.

Handling Procedures

o Ventilation: All handling of p-Methoxyisobutyrophenone should be conducted in a well-
ventilated area, preferably within a chemical fume hood to minimize inhalation exposure.
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e Avoid Contact: Direct contact with skin and eyes must be avoided. In case of accidental
contact, follow the first-aid measures outlined in Section 4.

» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.

Storage Conditions

Proper storage is crucial for maintaining the stability and quality of p-
Methoxyisobutyrophenone.

o Temperature: Store in a refrigerator at 2-8°C.[1]
o Container: Keep the container tightly sealed to prevent exposure to moisture and air.
e Incompatibilities: Store away from strong oxidizing agents.

The logical flow for safe handling and storage is depicted below:
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Figure 2: Workflow for the safe handling and storage of p-Methoxyisobutyrophenone.

First-Aid and Emergency Procedures

In the event of exposure, immediate and appropriate first-aid measures are critical. The
following protocols are based on the known hazards of the compound.

Exposure Scenarios and Responses
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Route of Exposure First-Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if respiratory irritation persists.

Immediately flush the affected area with copious
] amounts of water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

occurs, seek medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

The decision-making process for responding to an exposure event is illustrated in the following
diagram:
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Identify Route of Exposure
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Figure 3: Decision tree for first-aid response to p-Methoxyisobutyrophenone exposure.

Toxicological and Ecological Information

Detailed toxicological and ecological data for p-Methoxyisobutyrophenone are not extensively
documented in publicly available literature. However, based on its GHS classification, it is
known to be an irritant to the skin, eyes, and respiratory system. The absence of
comprehensive data necessitates a cautious approach, treating the compound with the
potential for unknown hazards. All waste containing p-Methoxyisobutyrophenone should be
disposed of in accordance with local, state, and federal regulations for chemical waste. Avoid
release into the environment.

Synthetic Applications and Relevance in Drug
Development
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p-Methoxyisobutyrophenone serves as a valuable intermediate in organic synthesis. Its
chemical structure, featuring a reactive ketone and an electron-rich aromatic ring, allows for a
variety of chemical transformations. It is particularly noted as an intermediate in the synthesis
of pteridine derivatives, which have been investigated for their potential protective effects
against Vibrio cholerae infection. This highlights its relevance in the exploration of new
therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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